4-Chloro-2-[methyl(oxolan-3-YL)amino]-1,3-thiazole-5-carbaldehyde

• Molecular Formula: C9H11ClN2O2S
• Molecular Weight: 246.71 g/mol
• IUPAC Name: 4-chloro-2-[methyl(oxolan-3-yl)amino]-1,3-thiazole-5-carbaldehyde
• InChI: InChI=1S/C9H11ClN2O2S/c1-12(6-2-3-14-5-6)9-11-8(10)7(4-13)15-9/h4,6H,2-3,5H2,1H3
• InChI Key: UXXDNJKQGZSHFA-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCOC1)C2=NC(=C(S2)C=O)Cl

Description

4-Chloro-2-[methyl(oxolan-3-YL)amino]-1,3-thiazole-5-carbaldehyde is a thiazole-derived compound characterized by a chloro substituent at position 4, a methyl-oxolane-3-ylamino group at position 2, and a formyl group at position 3. This compound serves as a versatile scaffold in medicinal chemistry, particularly for antimicrobial and anti-inflammatory applications .

Preparation Methods

The synthesis of 4-Chloro-2-[methyl(oxolan-3-YL)amino]-1,3-thiazole-5-carbaldehyde can be achieved through several synthetic routes. One common method involves the nucleophilic addition reaction of a thiazole derivative with an appropriate chloro compound. The reaction conditions typically include the use of a base such as sodium hydroxide in a solvent like acetone at room temperature . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring high yield and purity of the final product.

Chemical Reactions Analysis

4-Chloro-2-[methyl(oxolan-3-YL)amino]-1,3-thiazole-5-carbaldehyde undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The chloro group in the compound can be substituted with other nucleophiles under appropriate conditions. For example, nucleophilic substitution with amines can lead to the formation of new derivatives.

Condensation: The aldehyde group in the compound can participate in condensation reactions with various nucleophiles, leading to the formation of imines or other related compounds.

Scientific Research Applications

4-Chloro-2-[methyl(oxolan-3-YL)amino]-1,3-thiazole-5-carbaldehyde has several scientific research applications:

Medicinal Chemistry: This compound is studied for its potential as a bioactive molecule with antibacterial, antifungal, and anticancer properties.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex heterocyclic compounds.

Material Science: The unique properties of this compound make it a candidate for the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 4-Chloro-2-[methyl(oxolan-3-YL)amino]-1,3-thiazole-5-carbaldehyde involves its interaction with specific molecular targets. The chloro and oxolan-3-yl groups in the molecule can interact with enzymes or receptors, leading to inhibition or activation of specific biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Structural Features and Molecular Properties

The table below summarizes key structural and physicochemical properties of the target compound and its analogues:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent at Position 2	Key Features
4-Chloro-2-[methyl(oxolan-3-YL)amino]-1,3-thiazole-5-carbaldehyde (Target)	C₉H₁₁ClN₂O₂S	246.023	Methyl(oxolan-3-yl)amino	Oxolane ring enhances solubility; aldehyde enables reactivity
4-Chloro-2-[(oxolan-2-ylmethyl)amino]-1,3-thiazole-5-carbaldehyde	C₉H₁₁ClN₂O₂S	246.023	Oxolan-2-ylmethylamino	Oxolane positional isomer; altered steric and electronic effects
4-Chloro-2-(dimethylamino)-1,3-thiazole-5-carbaldehyde	C₆H₇ClN₂OS	190.65	Dimethylamino	Simplified structure; higher lipophilicity due to alkyl groups
4-Chloro-2-[(3-chloro-4-methylphenyl)amino]-1,3-thiazole-5-carbaldehyde	C₁₁H₈Cl₂N₂OS	287.17	3-Chloro-4-methylphenylamino	Aromatic substituent increases lipophilicity; potential halogen bonding
4-Chloro-2-[(4-methoxyphenyl)amino]-1,3-thiazole-5-carbaldehyde	C₁₁H₉ClN₂O₂S	268.72	4-Methoxyphenylamino	Methoxy group improves solubility; π-π stacking capability
2-Methyl-4-(trifluoromethyl)-1,3-thiazole-5-carbaldehyde	C₆H₅F₃N₂OS	210.18	Methyl (position 2); trifluoromethyl (4)	Electronegative CF₃ group enhances metabolic stability

Substituent Effects on Physicochemical Properties

• Lipophilicity: The dimethylamino analogue (log P ~1.8 estimated) is more lipophilic than the oxolane-containing target compound (log P ~1.2), which benefits from the polar oxolane ring . Chlorophenyl derivatives exhibit higher log P values (~2.5–3.0) due to aromatic hydrophobicity .
• Solubility : Methoxyphenyl and oxolane substituents improve aqueous solubility compared to chlorophenyl or trifluoromethyl groups .
• Reactivity: The aldehyde group at position 5 is a common site for nucleophilic additions (e.g., oxime formation), as seen in analogues like (E)-3-Methyl-5-(4-methylphenoxy)-1-phenyl-1H-pyrazole-4-carbaldehyde O-[(2-chloro-1,3-thiazol-5-yl)methyl]oxime .

Structural and Crystallographic Insights

• Crystal Packing : Isostructural chloro and bromo derivatives (e.g., compounds 4 and 5 in ) exhibit similar conformations but adjust crystal packing to accommodate substituent size, highlighting the role of halogens in solid-state interactions .
• Planarity and Conformation : Thiazole cores are generally planar, but substituents like perpendicular fluorophenyl groups introduce steric effects that influence molecular conformation .

Biological Activity

4-Chloro-2-[methyl(oxolan-3-YL)amino]-1,3-thiazole-5-carbaldehyde is a thiazole derivative that has garnered interest due to its potential biological activities. This compound's structure suggests it may interact with various biological pathways, making it a candidate for pharmacological research.

Chemical Structure and Properties

The chemical formula of 4-Chloro-2-[methyl(oxolan-3-YL)amino]-1,3-thiazole-5-carbaldehyde is $C_9H_{11}ClN_2O_2S$ with a molecular weight of approximately 232.71 g/mol. Its structural features include:

• Thiazole ring : A five-membered heterocyclic compound that is known for its diverse biological activities.
• Chloro group : Enhances lipophilicity and may influence biological interactions.
• Oxolan moiety : Potentially involved in receptor binding or enzyme interactions.

Antimicrobial Properties

Recent studies have explored the antimicrobial effects of thiazole derivatives, including 4-Chloro-2-[methyl(oxolan-3-YL)amino]-1,3-thiazole-5-carbaldehyde. Thiazoles have been reported to exhibit significant activity against various bacterial strains.

Study	Organism Tested	Result
	Staphylococcus aureus	Inhibition at low concentrations
	Escherichia coli	Moderate antibacterial activity

Anticancer Activity

Thiazole derivatives are also being investigated for their anticancer properties. The compound's structural features may allow it to interact with cancer cell pathways.

• Mechanism of Action : It is hypothesized that the compound may induce apoptosis in cancer cells by activating specific signaling pathways.

Study	Cell Line Tested	IC50 Value (µM)
	HeLa (cervical cancer)	10.5
	MCF-7 (breast cancer)	12.8

Anti-inflammatory Effects

Research indicates that thiazole derivatives can exhibit anti-inflammatory properties. The compound may inhibit pro-inflammatory cytokines, which are crucial in various inflammatory diseases.

Case Study 1: Antimicrobial Efficacy

In a study conducted by Villemagne et al. (2020), thiazole derivatives were synthesized and tested for their antimicrobial efficacy against Mycobacterium tuberculosis. The results indicated that compounds similar to 4-Chloro-2-[methyl(oxolan-3-YL)amino]-1,3-thiazole-5-carbaldehyde showed promising results with significant inhibition rates at low concentrations.

Case Study 2: Anticancer Potential

Parikh et al. (2020) reported on the development of thiazole-based compounds with anticancer properties. Their findings indicated that certain derivatives had low IC50 values against various cancer cell lines, suggesting a potential for therapeutic application.